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Technical Support Center: HDAOS Assays for
Hydrogen Peroxide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals avoid false

positives and other common issues when using 10-acetyl-3,7-dihydroxyphenoxazine (HDAOS),

also known as Amplex® Red, for the detection of hydrogen peroxide (H₂O₂).

Frequently Asked Questions (FAQs)
Q1: What is the principle of the HDAOS assay for hydrogen peroxide detection?

The HDAOS assay is a highly sensitive method for detecting hydrogen peroxide. In the

presence of horseradish peroxidase (HRP), the HDAOS reagent reacts with H₂O₂ in a 1:1

stoichiometric ratio.[1] This enzymatic reaction produces resorufin, a stable and highly

fluorescent pink/red-colored product.[1][2] The amount of resorufin generated is directly

proportional to the concentration of H₂O₂ in the sample, which can be quantified by measuring

either the fluorescence (excitation ~530-560 nm, emission ~590 nm) or absorbance (~560 nm).

[2]
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Reactants

Hydrogen Peroxide (H₂O₂)

Horseradish
Peroxidase (HRP)

HDAOS (Amplex® Red)
(Colorless, Non-fluorescent)

Resorufin
(Pink, Fluorescent)

 Oxidation

Signal Detected in HDAOS Assay

Is the signal specific to H₂O₂?

Add Catalase to a parallel sample

Signal is significantly reduced or abolished

 Yes

Signal persists

 No

Conclusion:
Signal is H₂O₂-dependent.

Conclusion:
Signal is a false positive.
Investigate interferences.
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1. Preparation

2. Reaction

3. Analysis

Prepare Reagents
(HDAOS, HRP, Buffer, Standards)

Add 50µL of Samples, Standards,
& Controls to 96-well plate

Add 50µL Master Mix to each well

Prepare Reaction Master Mix
(HDAOS + HRP)

Incubate for 15-30 min
(Protected from light)

Measure Fluorescence or Absorbance

Subtract Blank & Calculate Concentration
using Standard Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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